Cas no 864857-81-8 (6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 864857-81-8
• MF: C₁₈H₁₈ClN₃O₄S
• MW: 407.871222019196
• CID: 6076052
• PubChem ID: 3280999
• Update Time: 2025-07-14

6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• 6-acetyl-2-(2-(4-chlorophenoxy)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-2-[[2-(4-chlorophenoxy)acetyl]amino]-4,5,6,7-tetrahydro-
• 6-acetyl-2-[[2-(4-chlorophenoxy)acetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• SR-01000011324
• SR-01000011324-1
• F1298-0617
• 6-acetyl-2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• AKOS024604559
• AB00673761-01
• 864857-81-8

• Inchi： 1S/C18H18ClN3O4S/c1-10(23)22-7-6-13-14(8-22)27-18(16(13)17(20)25)21-15(24)9-26-12-4-2-11(19)3-5-12/h2-5H,6-9H2,1H3,(H2,20,25)(H,21,24)
• InChI Key： VBXJDKBLGGWUFZ-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(COC3=CC=C(Cl)C=C3)=O)SC1=2

Computed Properties

• Exact Mass: 407.0706549g/mol
• Monoisotopic Mass: 407.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 660.6±55.0 °C(Predicted)
• pka: 12.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide and Its Significance in Modern Chemical Research

The compound with the CAS number 864857-81-8, specifically named as 6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that suggest a broad spectrum of potential applications. The presence of a thiophene ring fused with a pyridine moiety, coupled with amide and acetyl substituents, positions this compound as a candidate for further exploration in medicinal chemistry.

In recent years, the field of heterocyclic chemistry has seen significant advancements, particularly in the synthesis and application of thienopyridine derivatives. These compounds have garnered attention due to their structural versatility and biological activity. The thieno2,3-cpyridine core is known to exhibit properties that make it suitable for drug design, including interactions with biological targets such as enzymes and receptors. The specific substitution pattern in 6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide enhances its potential by introducing polar and lipophilic regions that can modulate its pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The acetamido and chlorophenoxy groups are particularly noteworthy, as they are frequently found in bioactive molecules known for their pharmacological effects. For instance, the chlorophenoxy moiety is commonly associated with compounds that exhibit antimicrobial and anti-inflammatory properties. Meanwhile, the acetamido group can contribute to metabolic stability and bioavailability, making it an attractive feature for drug candidates.

Recent studies have demonstrated that thienopyridine derivatives can serve as scaffolds for designing molecules with targeted biological activity. For example, modifications at the thiophene ring can influence binding affinity to specific proteins or enzymes involved in disease pathways. The structural features of 6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide suggest that it may interact with targets relevant to neurological disorders, cancer metabolism, or infectious diseases. These possibilities are further enhanced by the compound's ability to undergo various chemical transformations without losing its core structural integrity.

The synthesis of this compound involves sophisticated organic reactions that highlight the intersection of synthetic chemistry and medicinal chemistry. Key steps include cyclization reactions to form the thiophene-pyridine core and selective functionalization to introduce the acetyl and amide groups. The presence of the 4-chlorophenoxy substituent requires careful handling due to its reactivity but also contributes significantly to the compound's overall properties. Advanced synthetic methodologies have enabled chemists to produce such complex molecules with high precision, opening doors for structural optimization.

In terms of biological evaluation, preliminary studies on related thienopyridine derivatives have shown promising results in vitro. These studies often focus on assessing cytotoxicity against cancer cell lines or inhibitory activity against enzymes such as kinases or proteases. While specific data on 6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide may still be limited at this stage, its structural analogs provide a strong foundation for hypothesis-driven research. Future investigations could involve high-throughput screening assays to identify potential therapeutic applications more rapidly.

The integration of computational chemistry has also accelerated the discovery process for compounds like this one. Molecular modeling techniques allow researchers to predict how 6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide might interact with biological targets at an atomic level. This approach can guide experimental design by highlighting key residues or binding pockets that should be prioritized during optimization efforts. Furthermore，the use of machine learning algorithms has improved our ability to forecast pharmacokinetic properties early in the development pipeline.

From an industrial perspective，the production and purification of such specialized compounds require stringent quality control measures to ensure consistency across batches. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy、high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are essential for characterizing purity and confirming structural integrity。These methods provide detailed information about functional groups、isomer distributions，and impurity profiles，which are critical for advancing a compound toward clinical trials。

The broader significance of this research lies in its contribution to drug discovery pipelines。By exploring novel heterocyclic scaffolds like thienopyridines，scientists can expand their arsenal against diseases。The specific features of 6-acetyl-2-2-(4-chlorophenoxy)acetamido-4H、5H、6H、7H-thieno2、3-cpyridine、3-carboxamide make it a valuable starting point for further derivatization，which could lead to breakthroughs in treating conditions where current treatments are limited。Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide。